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Compound of Interest

Compound Name: Hexachloroacetone

Cat. No.: B130050

Application Notes and Protocols for
Hexachloroacetone
Abstract

This document provides detailed procedures and critical safety information for the handling and
storage of Hexachloroacetone (CAS No. 116-16-5) in a laboratory environment. The protocols
outlined are designed to minimize risks and ensure the safety of researchers, scientists, and
drug development professionals. Adherence to these guidelines is mandatory for all personnel
working with this compound.

Hazard Identification and Safety Precautions

Hexachloroacetone is a toxic and corrosive compound that presents significant health risks
upon exposure. It is harmful if swallowed and fatal if inhaled.[1] It causes skin and eye irritation
and may cause respiratory irritation.[2][3] It is also toxic to aquatic life with long-lasting effects.

[11[3][4]
Signal Word:Danger[1][3]
Primary Hazards:

o Acute Toxicity: Toxic or fatal via inhalation and toxic if swallowed.[1][3]
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o Skin and Eye Irritation: Causes skin and serious eye irritation.[2][3]

o Respiratory Irritation: May cause irritation to the respiratory tract.[2][3]

o Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1][4]
Safety Precautions:

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[11[2]
» Avoid breathing vapors, mist, or gas.[1][3]
e Prevent all contact with skin, eyes, and clothing.[2]
e Wash hands and any exposed skin thoroughly after handling.[1][2]
e Do not eat, drink, or smoke in areas where Hexachloroacetone is handled or stored.[1]
e Ensure eyewash stations and safety showers are readily accessible.[2]

Quantitative Data Summary

The physical, chemical, and toxicological properties of Hexachloroacetone are summarized
below for easy reference.

Table 1: Physical and Chemical Properties of Hexachloroacetone
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Property Value Reference
CAS Number 116-16-5 [51[6]
Molecular Formula CsCleO
Molecular Weight 264.75 g/mol [2][5]
Appearance C.:Ieér, colorless to yellowish P71l
liquid
Odor Slightly pungent [9]
Density 1.743 g/cm3 [2][5]
Melting Point -2 °C (28 °F) [5]
Boiling Point 204 °C (399 °F) [5]
Flash Point > 100 °C (212 °F) [2][4]
Solubility in Water Slightly soluble [51[71[8]

Table 2: Toxicological Data of Hexachloroacetone

Test Species Route Value Reference
LD50 Rat Oral 240 mg/kg [2]
LD50 Rabbit Skin 2980 mg/kg 2]
LC50 Rat Inhalation 360 ppm / 6H [2]
LC50 Rat Inhalation 715 mg/ms3/ 3H [2]
LC50 Mouse Inhalation 920 mg/m3/ 2H [2]

Experimental Protocols

This protocol details the required steps for safely using Hexachloroacetone in experimental
procedures.
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4.1.1 Personal Protective Equipment (PPE) Before beginning any work, the following PPE must
be worn:

o Eye Protection: Chemical safety goggles or a full-face shield.[2]

» Hand Protection: Wear suitable protective gloves (e.g., Viton®, Barrier®). Consult a glove
compatibility chart for specific task duration.[2]

» Body Protection: A chemically resistant lab coat or apron.[2]

o Respiratory Protection: All work must be performed in a chemical fume hood. If there is a risk
of exceeding exposure limits, a NIOSH-approved full-facepiece airline respirator in positive
pressure mode is required.[2]

4.1.2 Experimental Workflow
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Caption: Workflow for handling Hexachloroacetone in the lab.
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4.1.3 Procedure Steps:

Preparation: a. Review the Safety Data Sheet (SDS) for Hexachloroacetone.[10] b. Don all
required PPE as specified in section 4.1.1. c. Ensure the chemical fume hood is functioning
correctly. d. Assemble all necessary apparatus and reagents inside the fume hood to
minimize movement.

Handling: a. Carefully uncap the Hexachloroacetone container inside the fume hood. b.
Dispense the required volume using appropriate chemical-resistant tools (e.g., glass pipette).
c. Keep the primary container tightly closed when not in use.[2] d. If the compound must be
moved outside the fume hood, use sealed, labeled, and chemically resistant secondary
containers.

Post-Experiment Cleanup: a. Decontaminate all surfaces and equipment that may have
come into contact with the chemical. b. Dispose of all waste, including contaminated PPE
and cleaning materials, in a designated hazardous waste container.[4] c. Remove PPE and
wash hands thoroughly with soap and water.[1]

This protocol outlines the requirements for the safe storage of Hexachloroacetone.

4.2.1 Storage Conditions:

Store in a tightly closed, original container.[1][2]
The storage area must be cool, dry, and well-ventilated.[1][2]
Store locked up and away from general access.[1]

Ensure the storage location is separate from incompatible materials.[2]

4.2.2 Incompatible Materials: Hexachloroacetone is incompatible with and must be stored

separately from:

Strong oxidizing agents[2][4]
Strong bases[4]

Acids[7][]
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Caption: Storage compatibility guidelines for Hexachloroacetone.
Immediate and appropriate response to spills or exposures is critical.
4.3.1 Exposure Response:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and shoes immediately.[2] Flush skin with
plenty of soap and water for at least 15 minutes.[2][3] Seek immediate medical attention.[2]

¢ Inhalation: Remove the victim from the exposure area to fresh air at once.[2] If breathing is
difficult, administer oxygen. If the victim is not breathing, give artificial respiration (do not use
mouth-to-mouth).[2] Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk.[2] Never give anything by mouth to an
unconscious person.[2] Seek immediate medical attention.[1]
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Caption: Emergency response workflow for a Hexachloroacetone spill.
4.3.3 Spill Cleanup Procedure (Minor Spills Only):

Alert personnel in the immediate vicinity.[10][11]

If the spill is flammable, remove all ignition sources.[2][11]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
vermiculite, sand, or earth.[1][2]

Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[2][4]

Clean the spill area thoroughly.
Do not allow the spill to enter drains or waterways.[1][2]

For major spills, evacuate the area immediately and contact your institution's emergency
response team.[10][11]

All Hexachloroacetone waste is considered hazardous.

» Waste Classification: This material must be disposed of as hazardous waste.[1][4]
Generators must consult federal, state, and local regulations for complete and accurate
classification.[2]

Collection: a. Collect all waste, including contaminated materials and disposable PPE, in a
designated, properly labeled, and sealed hazardous waste container. b. Halogenated waste
should typically be collected in a specific container (often designated "Container B" in
disposal schemes).[12]

Disposal: a. Arrange for pickup and disposal by a licensed professional waste disposal
service.[13] b. Do not dispose of Hexachloroacetone down the drain or with general
laboratory trash.[1][4] Empty containers may retain product residue and should be treated as
hazardous.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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